Cas no 72083-67-1 (Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 72083-67-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4716362
• Update Time: 2025-04-24

Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-AMINO-1-METHYL-1H-PYRROLE-2-CARBOXYLATE
• Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H12N2O2/c1-3-12-8(11)6-4-5-7(9)10(6)2/h4-5H,3,9H2,1-2H3
• InChI Key： FJVNTOULGLJEPN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(N)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Guide to Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate (CAS 72083-67-1): Properties, Applications, and Market Insights

Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate (CAS 72083-67-1) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This pyrrole derivative serves as a crucial building block in medicinal chemistry, particularly in the development of novel heterocyclic compounds. With molecular formula C₈H₁₂N₂O₂ and molecular weight 168.19 g/mol, this pale yellow to white crystalline powder exhibits unique chemical properties that make it valuable for various synthetic applications.

The growing interest in 5-amino pyrrole derivatives stems from their structural similarity to biologically active molecules. Recent studies highlight its potential as an intermediate in creating kinase inhibitors, a hot topic in cancer research. The compound's ethyl ester group enhances its solubility in organic solvents, while the amino functionality at the 5-position provides an excellent handle for further chemical modifications. Researchers are particularly interested in its application for developing small molecule therapeutics, aligning with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate offers several advantages. Its stability under various reaction conditions makes it suitable for multi-step syntheses, while the methyl group at the 1-position prevents unwanted polymerization. The compound typically shows good purity (>95% by HPLC) and melts at 98-102°C, with solubility characteristics that include moderate solubility in ethanol, methanol, and dimethyl sulfoxide (DMSO), but limited solubility in water.

The pharmaceutical industry's demand for N-methyl pyrrole derivatives has increased significantly, driven by their role in developing antiviral and anti-inflammatory agents. Recent patent literature reveals multiple applications of CAS 72083-67-1 in creating compounds that modulate specific biological pathways. This aligns with current search trends where researchers frequently look for "pyrrole-based drug discovery" and "heterocyclic building blocks for medicinal chemistry." The compound's versatility also extends to materials science, where it serves as a precursor for functionalized polymers with potential applications in organic electronics.

Quality control parameters for Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate typically include HPLC purity analysis, residual solvent testing, and heavy metal content verification. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), addressing common buyer concerns about "high purity chemical intermediates" and "reliable pyrrole derivative suppliers." The compound's stability under proper storage conditions (recommended at 2-8°C in airtight containers) makes it suitable for international shipping and long-term storage, important considerations for global pharmaceutical supply chains.

Emerging applications of this compound include its use in developing fluorescent probes for biological imaging, responding to growing interest in diagnostic tools. The amino group allows for conjugation with various fluorophores, while the ester functionality permits further structural modifications. This dual functionality makes CAS 72083-67-1 particularly valuable in the expanding field of theranostics (therapy + diagnostics), a trending topic in medical research circles and frequent search term in scientific databases.

Market analysis indicates steady growth in demand for functionalized pyrrole compounds, with projected compound annual growth rates (CAGR) of 5-7% through 2028. This growth reflects broader trends in pharmaceutical outsourcing and the increasing complexity of drug discovery programs. Current price ranges for research quantities (1-100g) typically fall between $50-$200 per gram, depending on purity and supplier qualifications, with bulk pricing available for commercial-scale applications.

Environmental and regulatory aspects of Ethyl 5-amino-1-methyl-1H-pyrrole-2-carboxylate production have gained attention, mirroring industry-wide shifts toward green chemistry. Modern synthesis routes emphasize reduced solvent usage and improved atom economy, addressing search queries about "sustainable heterocyclic synthesis." The compound's favorable environmental profile (as indicated by preliminary biodegradability studies) positions it well for future applications where regulatory compliance and sustainability are key considerations.

Technical challenges in working with this compound primarily involve its sensitivity to strong acids and oxidizing agents, requiring careful handling under inert atmospheres for certain reactions. These considerations frequently appear in forum discussions about "handling amino pyrrole derivatives" and "optimizing reactions with N-methyl pyrroles." However, its overall stability and well-characterized properties make it accessible to both academic researchers and industrial chemists.

Future research directions for CAS 72083-67-1 include exploring its potential in combinatorial chemistry libraries and as a scaffold for fragment-based drug design - two areas generating significant interest in drug discovery circles. The compound's structural features allow for diverse derivatization, making it valuable for creating focused libraries targeting specific protein families. These applications correspond with trending search terms like "diverse heterocyclic scaffolds" and "privileged structures in medicinal chemistry," indicating strong ongoing interest from the scientific community.